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Compound of Interest

Compound Name: 8-Hydroxyquinaldine

Cat. No.: B167061 Get Quote

An In-depth Technical Guide to 2-Methyl-8-quinolinol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-8-quinolinol, a versatile

heterocyclic compound with significant applications in medicinal chemistry, analytical chemistry,

and materials science. This document details its chemical identity, physicochemical properties,

relevant experimental protocols, and key biological activities, making it a valuable resource for

professionals in research and drug development.

Chemical Identity
IUPAC Name: 2-methylquinolin-8-ol[1][2]

Synonyms: 8-Hydroxyquinaldine, 2-Methyl-8-hydroxyquinoline, 2-Methyloxine, 8-Quinolinol,

2-methyl-[1][2][3][4]

Physicochemical Properties
The fundamental physicochemical properties of 2-Methyl-8-quinolinol are summarized in the

table below, providing a quick reference for experimental design and application.
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Property Value Reference

Molecular Formula C₁₀H₉NO [1][2][3]

Molecular Weight 159.18 g/mol

CAS Number 826-81-3 [1][2][3]

Appearance
White to light yellow to light

orange crystalline powder
[1][3][4]

Melting Point 71-74 °C [3][5]

Boiling Point 267 °C

Solubility
Sparingly soluble in water;

Soluble in organic solvents
[6]

InChI Key
NBYLBWHHTUWMER-

UHFFFAOYSA-N
[1][2]

SMILES
CC1=NC2=C(C=CC=C2O)C=

C1
[1]

Synthesis and Experimental Protocols
Synthesis of 2-Methyl-8-hydroxyquinoline
A common method for the synthesis of 2-Methyl-8-hydroxyquinoline involves the Skraup

synthesis, a cyclization reaction. An adapted protocol is described below:

Materials:

o-Aminophenol

Crotonaldehyde

o-Nitrophenol (as an oxidizing agent)

Hydrochloric acid (18%)

Toluene
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Anhydrous sodium sulfate

Ammonia water

Procedure:

A solution of 33.0g (0.3 mol) of o-aminophenol in 150 mL of 18% HCl is brought to reflux with

stirring.[7]

A solution of 14.0g (0.1 mol) of o-nitrophenol and 42.0 mL (0.4 mol) of crotonaldehyde is

added dropwise over 30 minutes.[7]

The reaction mixture is refluxed for an additional 2 hours.[7]

After cooling, the mixture is neutralized with ammonia water.[7]

The product is extracted with toluene (4 x 100 mL).[7]

The combined organic layers are dried over anhydrous sodium sulfate.[7]

The solvent is removed by rotary evaporation to yield a black solid.[7]

The crude product is purified by vacuum distillation, collecting the fraction at 149-155 °C /

246 Pa to obtain 2-methyl-8-hydroxyquinoline.[7]
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Synthesis of 2-Methyl-8-hydroxyquinoline

o-Aminophenol +
Crotonaldehyde

Reflux in HCl with
o-Nitrophenol (oxidant)

Cyclization and
Dehydrogenation

Neutralization with
Ammonia Water

Toluene Extraction

Vacuum Distillation

2-Methyl-8-hydroxyquinoline
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Determination of Metal Chelation Properties

Prepare Solutions:
- Metal Salt

- 2-Methyl-8-quinolinol
- Acid & Base

Titration 1:
Acid vs. Base

Titration 2:
(Acid + Ligand) vs. Base

Titration 3:
(Acid + Ligand + Metal) vs. Base

Data Analysis:
Calculate Stability Constants (log K)

Stability of Metal-Ligand Complex
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Proposed Antimicrobial Mechanism

2-Methyl-8-quinolinol

Chelation

Essential Metal Ions
(e.g., Fe²⁺, Zn²⁺)

Disruption of:
- Enzyme Function

- Cell Membrane Integrity

Inhibition of
Microbial Growth

In Vitro Anticancer Screening Workflow (MTT Assay)

Seed Cancer Cells
in 96-well plate

Treat with
2-Methyl-8-quinolinol

Incubate
(24-72h)

Add MTT Reagent
Viable cells convert
MTT to Formazan

Solubilize Formazan Measure Absorbance Calculate IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/13224
https://pubchem.ncbi.nlm.nih.gov/compound/13224
https://webbook.nist.gov/cgi/cbook.cgi?ID=826-81-3
https://www.chemimpex.com/products/43879
https://www.tcichemicals.com/US/en/p/M0420
https://www.tcichemicals.com/IN/en/p/M0420
https://www.tcichemicals.com/IN/en/p/M0420
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physicochemical_Properties_of_2_Methyl_8_quinolinecarboxaldehyde.pdf
https://eureka.patsnap.com/patent-CN102675201B
https://eureka.patsnap.com/patent-CN102675201B
https://www.benchchem.com/product/b167061#2-methyl-8-quinolinol-iupac-name-and-synonyms
https://www.benchchem.com/product/b167061#2-methyl-8-quinolinol-iupac-name-and-synonyms
https://www.benchchem.com/product/b167061#2-methyl-8-quinolinol-iupac-name-and-synonyms
https://www.benchchem.com/product/b167061#2-methyl-8-quinolinol-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

